Cas no 1708122-98-8 ((5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid)

• Product Name: (5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid
• CAS No: 1708122-98-8
• MF: C₁₀H₁₅BN₂O₄
• MW: 238.048102617264
• CID: 4704168
• Update Time: 2025-05-19

(5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-((TERT-BUTOXYCARBONYL)AMINO)PYRIDIN-3-YL)BORONIC ACID
• 5-(BOC-AMINO)PYRIDINE-3-BORONIC ACID
• AB69016
• (5-((tert-butoxycarbonyl)aMino)pyridin-3-yl) boronic acid
• (5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid

• Inchi： 1S/C10H15BN2O4/c1-10(2,3)17-9(14)13-8-4-7(11(15)16)5-12-6-8/h4-6,15-16H,1-3H3,(H,13,14)
• InChI Key： ODSWDDZYGXICII-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC=C(B(O)O)C=1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Topological Polar Surface Area: 91.7

Additional information on (5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid

Comprehensive Overview of (5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid (CAS No. 1708122-98-8)

(5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid (CAS No. 1708122-98-8) is a boronic acid derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, often abbreviated as Boc-protected aminopyridinylboronic acid, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the boronic acid functionality, make it invaluable for constructing complex heterocyclic frameworks.

The growing demand for boronic acid derivatives in medicinal chemistry aligns with trends in personalized medicine and targeted therapies. Researchers frequently search for "Boc-aminopyridine boronic acid applications" or "CAS 1708122-98-8 solubility data," reflecting the compound's relevance in optimizing drug candidates. Its stability under physiological conditions and compatibility with diverse reaction conditions contribute to its popularity in fragment-based drug design (FBDD) and proteolysis-targeting chimera (PROTAC) development.

From a synthetic perspective, 1708122-98-8 demonstrates remarkable regioselectivity in palladium-catalyzed reactions. Recent publications highlight its utility in creating kinase inhibitor scaffolds, addressing the pharmaceutical industry's focus on oncology and inflammation targets. The pyridine-boronic acid moiety enables precise control over molecular geometry, a critical factor in developing selective enzyme inhibitors—a topic frequently queried as "how to improve drug selectivity using boronic acids" in scientific databases.

Analytical characterization of this compound reveals important physicochemical properties. The Boc group provides excellent protection for the amine functionality during multi-step syntheses, while the boronic acid participates in both covalent and reversible interactions with biological targets. This dual functionality explains why search terms like "Boc deprotection conditions for 1708122-98-8" and "boronic acid NMR spectrum interpretation" appear frequently in research forums.

In material science applications, (5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid contributes to the development of advanced organic electronic materials. Its ability to form stable coordination complexes with transition metals makes it valuable for creating molecular sensors—answering common queries about "boronic acid-based fluorescence probes." The compound's thermal stability (often searched as "1708122-98-8 thermal decomposition temperature") further expands its utility in high-temperature polymerization processes.

Quality control protocols for CAS 1708122-98-8 emphasize HPLC purity verification and residual solvent analysis, reflecting Good Manufacturing Practice (GMP) requirements. The pharmaceutical industry's shift toward continuous manufacturing has increased interest in "flow chemistry applications of pyridinylboronic acids," where this compound's predictable reactivity profile offers distinct advantages. Recent patent analyses show growing IP activity around derivatives of this scaffold, particularly in antiviral and neurodegenerative disease research.

Environmental and safety assessments of 1708122-98-8 confirm its compatibility with green chemistry principles. Unlike some boronic esters, this compound exhibits favorable biodegradability profiles—a feature increasingly important for researchers querying "sustainable boronic acid synthesis." Its water solubility parameters (often searched as "logP of Boc-protected aminopyridine boronic acid") facilitate aqueous-phase reactions, reducing organic solvent consumption in industrial applications.

The crystallographic data available for (5-((Tert-butoxycarbonyl)amino)pyridin-3-YL)boronic acid provides valuable insights into molecular packing and hydrogen bonding networks. These structural details help explain the compound's shelf-life stability—addressing common storage-related queries like "long-term storage conditions for CAS 1708122-98-8." The orthogonality of its protecting groups makes it particularly useful in combinatorial chemistry workflows, a technique frequently discussed in "high-throughput screening with boronic acids" literature.

Emerging applications in bioconjugation chemistry have further expanded the utility of this compound. The boronic acid moiety's ability to form stable complexes with diols enables its use in carbohydrate recognition systems—answering frequent questions about "boronic acid-based glucose sensors." This has spurred innovation in continuous glucose monitoring devices, aligning with the healthcare industry's digital transformation trends.

In conclusion, 1708122-98-8 represents a strategically important intermediate that bridges multiple scientific disciplines. Its combination of synthetic versatility and biological relevance continues to inspire research across drug discovery, materials science, and diagnostic development—addressing contemporary scientific challenges while meeting rigorous safety and sustainability standards.